Cas no 2166273-06-7 ((3S,4R)-4-(Prop-1-yn-1-yl)oxolan-3-ol)
(3S,4R)-4-(Prop-1-yn-1-yl)oxolan-3-ol Chemical and Physical Properties
Names and Identifiers
-
- (3S,4R)-4-(prop-1-yn-1-yl)oxolan-3-ol
- (3S,4R)-4-prop-1-ynyloxolan-3-ol
- (3S,4R)-4-(Prop-1-yn-1-yl)oxolan-3-ol
-
- Inchi: 1S/C7H10O2/c1-2-3-6-4-9-5-7(6)8/h6-8H,4-5H2,1H3/t6-,7-/m1/s1
- InChI Key: VAEIWNLGEOGDDK-RNFRBKRXSA-N
- SMILES: O1C[C@H]([C@H](C#CC)C1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 151
- XLogP3: 0.1
- Topological Polar Surface Area: 29.5
(3S,4R)-4-(Prop-1-yn-1-yl)oxolan-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S237136-100mg |
(3S,4R)-4-(Prop-1-yn-1-yl)oxolan-3-ol |
2166273-06-7 | 100mg |
$ 50.00 | 2022-06-03 | ||
| TRC | S237136-500mg |
(3S,4R)-4-(Prop-1-yn-1-yl)oxolan-3-ol |
2166273-06-7 | 500mg |
$ 185.00 | 2022-06-03 | ||
| TRC | S237136-1g |
(3S,4R)-4-(Prop-1-yn-1-yl)oxolan-3-ol |
2166273-06-7 | 1g |
$ 295.00 | 2022-06-03 | ||
| Enamine | EN300-1636317-0.05g |
rac-(3R,4S)-4-(prop-1-yn-1-yl)oxolan-3-ol |
2166273-06-7 | 0.05g |
$1709.0 | 2023-07-10 | ||
| Enamine | EN300-1636317-0.1g |
rac-(3R,4S)-4-(prop-1-yn-1-yl)oxolan-3-ol |
2166273-06-7 | 0.1g |
$1791.0 | 2023-07-10 | ||
| Enamine | EN300-1636317-0.25g |
rac-(3R,4S)-4-(prop-1-yn-1-yl)oxolan-3-ol |
2166273-06-7 | 0.25g |
$1872.0 | 2023-07-10 | ||
| Enamine | EN300-1636317-0.5g |
rac-(3R,4S)-4-(prop-1-yn-1-yl)oxolan-3-ol |
2166273-06-7 | 0.5g |
$1954.0 | 2023-07-10 | ||
| Enamine | EN300-1636317-1.0g |
rac-(3R,4S)-4-(prop-1-yn-1-yl)oxolan-3-ol |
2166273-06-7 | 1.0g |
$2035.0 | 2023-07-10 | ||
| Enamine | EN300-1636317-2.5g |
rac-(3R,4S)-4-(prop-1-yn-1-yl)oxolan-3-ol |
2166273-06-7 | 2.5g |
$3988.0 | 2023-07-10 | ||
| Enamine | EN300-1636317-5.0g |
rac-(3R,4S)-4-(prop-1-yn-1-yl)oxolan-3-ol |
2166273-06-7 | 5.0g |
$5900.0 | 2023-07-10 |
(3S,4R)-4-(Prop-1-yn-1-yl)oxolan-3-ol Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on (3S,4R)-4-(Prop-1-yn-1-yl)oxolan-3-ol
Recent Advances in the Study of (3S,4R)-4-(Prop-1-yn-1-yl)oxolan-3-ol (CAS: 2166273-06-7) in Chemical Biology and Pharmaceutical Research
The compound (3S,4R)-4-(Prop-1-yn-1-yl)oxolan-3-ol (CAS: 2166273-06-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the efficient synthetic routes for (3S,4R)-4-(Prop-1-yn-1-yl)oxolan-3-ol, with a particular emphasis on stereoselective methods that ensure high yield and purity. Researchers have employed advanced techniques such as asymmetric catalysis and enzymatic resolution to achieve the desired (3S,4R) configuration, which is critical for its biological activity. These synthetic advancements have facilitated further exploration of its pharmacological properties.
In terms of biological activity, (3S,4R)-4-(Prop-1-yn-1-yl)oxolan-3-ol has demonstrated promising results in preclinical studies. It has been identified as a potent modulator of specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. Mechanistic studies reveal that the compound interacts with key protein targets, altering their conformational dynamics and thereby modulating their activity. These findings suggest its potential as a lead compound for developing novel therapeutics.
Moreover, recent in vitro and in vivo studies have explored the pharmacokinetic and pharmacodynamic profiles of (3S,4R)-4-(Prop-1-yn-1-yl)oxolan-3-ol. The compound exhibits favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. However, challenges such as optimizing its selectivity and minimizing off-target effects remain areas of active investigation.
In conclusion, (3S,4R)-4-(Prop-1-yn-1-yl)oxolan-3-ol (CAS: 2166273-06-7) represents a promising molecule in the realm of chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity, position it as a valuable candidate for the development of new therapeutic agents. Future research should focus on refining its synthetic pathways, elucidating its mechanism of action, and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.
2166273-06-7 ((3S,4R)-4-(Prop-1-yn-1-yl)oxolan-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)